Cas no 1286700-21-7 (2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide)

• Product Name: 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide
• CAS No: 1286700-21-7
• MF: C₁₁H₈FN₃OS
• MW: 249.264123916626
• CID: 6517851
• Update Time: 2025-05-24

2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide
• Benzamide, N-(1,6-dihydro-6-thioxo-3-pyridazinyl)-2-fluoro-

• Inchi： 1S/C11H8FN3OS/c12-8-4-2-1-3-7(8)11(16)13-9-5-6-10(17)15-14-9/h1-6H,(H,15,17)(H,13,14,16)
• InChI Key： KBEDMRPQDBLYNM-UHFFFAOYSA-N
• SMILES： C(NC1=NNC(=S)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 249.037
• Monoisotopic Mass: 249.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.25±0.20(Predicted)

Additional information on 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide

Introduction to 2-Fluoro-N-(6-Sulfanylpyridazin-3-yl)benzamide (CAS No. 1286700-21-7)

2-Fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide (CAS No. 1286700-21-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a fluoro-substituted benzene ring and a sulfanylpyridazine moiety. These structural elements contribute to its diverse biological activities, making it a promising candidate for further research and development.

The chemical structure of 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide can be represented as C₁₃H₁₀FNO₂S. The presence of the fluoro group on the benzene ring enhances the compound's lipophilicity, which can improve its bioavailability and cellular uptake. The sulfanylpyridazine moiety, on the other hand, confers specific biological activities, such as anti-inflammatory and anti-cancer properties.

Recent studies have explored the pharmacological properties of 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The safety profile of 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.

To further validate the therapeutic potential of 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide, clinical trials are currently underway. Early-phase clinical trials are focusing on evaluating the safety and efficacy of this compound in patients with inflammatory diseases and cancer. Preliminary results from these trials are promising and suggest that this compound may offer a new treatment option for these conditions.

In conclusion, 2-fluoro-N-(6-sulfanylpyridazin-3-yl)benzamide (CAS No. 1286700-21-7) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.